Cas no 2228701-02-6 (4-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}butan-2-ol)

• Product Name: 4-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}butan-2-ol
• CAS No: 2228701-02-6
• MF: C₁₀H₁₈N₂OS
• MW: 214.327721118927
• CID: 6292727
• PubChem ID: 165685800
• Update Time: 2025-05-21

4-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}butan-2-ol
• 4-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}butan-2-ol
• EN300-1735112
• 2228701-02-6

• Inchi： 1S/C10H18N2OS/c1-8(13)4-5-10-11-6-9(14-10)7-12(2)3/h6,8,13H,4-5,7H2,1-3H3
• InChI Key： NXMPXKHKXPDYAU-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1CCC(C)O)CN(C)C

Computed Properties

• Exact Mass: 214.11398438g/mol
• Monoisotopic Mass: 214.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.6Ų

Additional information on 4-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}butan-2-ol

4-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}butan-2-ol: A Comprehensive Overview

4-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}butan-2-ol, commonly referred to by its CAS number 2228701-02-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazole derivatives, which have gained prominence due to their diverse biological activities and applications in drug design. The structure of this compound is characterized by a thiazole ring system substituted with a dimethylamino group and a butanediol moiety, making it a unique entity with potential for various chemical and therapeutic uses.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, is a fundamental component of many bioactive compounds. In the case of 4-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}butan-2-ol, the dimethylamino group attached to the thiazole ring introduces additional electronic effects, enhancing its reactivity and biological potential. Recent studies have highlighted the role of such substituted thiazoles in modulating enzyme activity and receptor binding, making them valuable candidates for drug development.

One of the most notable aspects of this compound is its versatility in chemical synthesis. Researchers have explored various methods to synthesize 4-{5-(Dimethylamino)methyl-1,3-thiazol-2-yl}butan-2-ol, including condensation reactions and nucleophilic substitutions. These methods not only facilitate the production of the compound but also allow for further functionalization to explore its potential applications. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.

In terms of pharmacological applications, 4-{5-(Dimethylamino)methyl-1,3-thiazol-2-y}butan- -

The environmental impact and safety profile of CAS No 2228701-0--6 are also areas of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes essential. Preliminary studies suggest that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is required to fully assess its environmental fate and potential risks.

In conclusion, CAS No 2228701--6, or 4-{5-(Dimethylamino)methyl}-< strong >thiazole derivative strong > , represents a promising molecule with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly significant role in both academic and industrial settings.